BENGHE Foundational & Exploratory

Check Availability & Pricing

(E)-9-(Prop-1-en-1-yl)-9H-purin-6-amine
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Compound of Interest

Compound Name: 9-Propenyladenine

Cat. No.: B560649

Core Synthesis Pathway

The primary synthesis route for (E)-9-(Prop-1-en-1-yl)-9H-purin-6-amine involves the direct N9-
alkenylation of adenine. This reaction selectively introduces the prop-1-en-1-yl group at the N9
position of the purine ring, which is the thermodynamically favored site for alkylation in polar

aprotic solvents.

A key publication by Chavakula, R. et al. in Organic Preparations and Procedures International
outlines a specific and efficient method for this synthesis. The general approach is a base-
catalyzed reaction between adenine and a suitable three-carbon electrophile.

Reaction Scheme:
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Base (e.g., K2CO3)

Solvent (e.g., DMF)
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Combine Adenine, K2CO3, and DMF

'

Add (E)-1-bromoprop-1-ene

;

Heat and Stir (60-70°C, 12-24h)

Monitor by TLC

Cool, Filter, and Concentrate

;

Dissolve in EtOAc, Wash with Water and Brine

;

Column Chromatography

Obtain Pure Product

Click to download full resolution via product page
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 To cite this document: BenchChem. [(E)-9-(Prop-1-en-1-yl)-9H-purin-6-amine synthesis
pathway]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560649#e-9-prop-1-en-1-yl-9h-purin-6-amine-
synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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